![molecular formula C23H26N2O3 B2941445 Methyl 2-{2-[(4-benzylpiperidino)methyl]-1,3-benzoxazol-5-yl}acetate CAS No. 1092345-82-8](/img/structure/B2941445.png)
Methyl 2-{2-[(4-benzylpiperidino)methyl]-1,3-benzoxazol-5-yl}acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular formula of this compound is C23H26N2O3 . The InChI code is 1S/C23H26N2O3/c1-27-23 (26)15-19-7-8-21-20 (14-19)24-22 (28-21)16-25-11-9-18 (10-12-25)13-17-5-3-2-4-6-17/h2-8,14,18H,9-13,15-16H2,1H3 .Physical And Chemical Properties Analysis
This compound has a molecular weight of 378.47 . It is a liquid in its physical form . More detailed physical and chemical properties are not available in the public domain .Scientific Research Applications
Synthesis and Structural Analysis
- Click Synthesis and Analyses : A study detailed the synthesis and characterization of similar compounds through a one-pot three-component strategy, highlighting the importance of such methods in efficiently generating complex molecules. The structural confirmation was achieved using FT-IR, NMR spectroscopy, TOF-MS spectrometry, and X-ray diffraction analyses. This research emphasized the role of intermolecular hydrogen bonding in stabilizing molecular structures, contributing to the understanding of compound reactivity and stability (Ahmed et al., 2016).
Physicochemical Properties
- Antioxidant Activity Studies : Another study synthesized derivatives to evaluate their in vitro antioxidant activities, comparing them with standard antioxidants. This research provided insights into the compounds' reactivity, stability, and potential therapeutic applications by analyzing their reducing power, free radical scavenging, and metal chelating activity (Yüksek et al., 2015).
Potential Therapeutic Applications
- While direct applications in drug development were excluded from this summary, the methodologies and findings from these studies contribute significantly to the broader field of medicinal chemistry by offering foundational knowledge on compound synthesis and properties. This knowledge can be leveraged in drug discovery processes, particularly in the design and optimization of new therapeutic agents.
Corrosion Inhibition
- Corrosion Inhibition Studies : Research into the corrosion inhibition properties of related compounds, like Methyl 2-(benzamido)-2-(4-phenyl-1H-1,2,3-triazol-1-yl) acetate, revealed their potential as protective agents against metal corrosion in acidic environments. Such studies underscore the versatility of these compounds, extending their applicability beyond the pharmaceutical sector to industrial applications (Elazhary et al., 2019).
properties
IUPAC Name |
methyl 2-[2-[(4-benzylpiperidin-1-yl)methyl]-1,3-benzoxazol-5-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N2O3/c1-27-23(26)15-19-7-8-21-20(14-19)24-22(28-21)16-25-11-9-18(10-12-25)13-17-5-3-2-4-6-17/h2-8,14,18H,9-13,15-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWDASWVLVYKBIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1=CC2=C(C=C1)OC(=N2)CN3CCC(CC3)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-{2-[(4-benzylpiperidino)methyl]-1,3-benzoxazol-5-yl}acetate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.